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Efficacy and Cost-Effectiveness of Sotagliflozin

Metric / Outcome

Trial / Population

Result (Sotagliflozin vs.
Control)

Source / Trial

CV Death & HF
Hospitalizations

Hospitalization for HF

All-cause Mortality

Hospital Readmission
(Annualized)

ED Visits (Annualized)

T2DM, Worsening
HF

T2DM, High CV
Risk

T2DM, High CV

Risk

T2DM, Post-
Hospitalization

T2DM, Post-
Hospitalization

33% reduction (Total number of
events)

RR: 0.67 (95% Cl 0.60-0.75)

18% reduction (Annualized rate)

0.228 vs. 0.348 (SoC)

0.091 vs. 0.153 (SoC)

SOLOIST-WHF
[1]

Meta-analysis [2]

Cost-
effectiveness
Model [3]

Cost-
effectiveness
Model [3]

Cost-
effectiveness
Model [3]
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Result (Sotagliflozin vs.

Metric / Outcome Trial / Population Source [ Trial
Control)
Cost per QALY T2DM, Post- ICER: $45,596 Cost-
Hospitalization effectiveness
Model [3]
Cardiac Function HFpEF, No Significant improvement in LV SOTA P CARDIA
(HFpEF, non-diabetic) Diabetes mass, diastolic function, 6-min [4]
walk test

Key Trial Methodologies and Protocols

The robust data on sotagliflozin comes from several well-designed clinical trials. Here are the

methodologies of the key studies cited in the comparison:

e SOLOIST-WHF (Effect of Sotagliflozin on Cardiovascular Events in Patients with Type 2

Diabetes Post Worsening Heart Failure)

o Design: Phase lll, double-blind, randomized, placebo-controlled trial.

o Population: Adults with type 2 diabetes who were recently hospitalized for worsening heart
failure.

o Intervention: Sotagliflozin versus placebo.

o Primary Endpoint: Total number of deaths from cardiovascular causes, hospitalizations for
heart failure, and urgent visits for heart failure.

o Key Feature: Treatment was initiated before or shortly after hospital discharge [3] [1].

e SCORED (Effect of Sotagliflozin on Cardiovascular and Renal Events in Patients with Type 2

Diabetes and Moderate Renal Impairment)

o Design: Double-blind, placebo-controlled, randomized clinical trial.

o Population: 10,584 patients with type 2 diabetes, chronic kidney disease (eGFR 25-60
mL/min/1.73m?2), and additional cardiovascular risk factors.

o Intervention: Sotagliflozin (200 mg, increased to 400 mg if tolerated) versus placebo.

o Primary Endpoint: A composite of cardiovascular deaths, hospitalizations for heart failure, and
urgent visits for heart failure.

o Key Feature: Included a significant number of patients with advanced chronic kidney disease

[5] [1].
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e SOTA P CARDIA (A Randomized Trial of Sotagliflozin in HFpEF Patients without Diabetes)

o Design: Prospective, randomized, double-blind, placebo-controlled trial.

o Population: 88 racially diverse HFpEF patients without diabetes (70% female).

o Intervention: Sotagliflozin versus placebo for six months.

o Primary Endpoints: Cardiac functional and structural measures, including left ventricular
mass, diastolic function, six-minute walk test, and KCCQ score for quality of life [4].

Mechanism of Action and Clinical Workflow

Sotagliflozin's unique action involves dual inhibition of SGLT proteins. The diagram below illustrates this

mechanism and its cardioprotective effects.

Sotagliflozin
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Click to download full resolution via product page

The clinical development and decision pathway for setagliflozin in heart failure, based on trial evidence, can

be summarized as follows:

Patient with Heart Failure

Patient with T2DM v Patient with T2DM & CKD Patient without Diabetes
Worsening HF / Post-Hospitalization CV Risk Factors Primary Benefit: | CV Death, HF Events, Diagnosed with HFpEF Primary Benefit: Improved Cardiac
(SOLOIST-WHF Population) (SCORED Population) + | Non-fatal MI & Stroke (SOTA P CARDIA Population) Structure, Function & QoL

Initiate Sotagliflozin

Primary Benefit: | CV Death &
HF Hospitalizations

Click to download full resolution via product page

Considerations for Researchers

e Comparative Cost-Efficiency: One analysis suggests that sotagliflozin may have a lower Cost
Needed to Treat (CNT) to prevent one heart failure event compared to dapagliflozin ($27,260 vs.
$109,043), though this is highly dependent on local drug pricing and requires confirmation from health
economic studies in different regions [6].

o Safety Profile: Sotagliflozin's safety profile is generally consistent with the SGLT inhibitor class,
including risks of volume depletion and genital infections. Its dual inhibition may be associated with
a higher incidence of gastrointestinal side effects (e.g., diarrhea) due to SGLT1 blockade in the gut

1.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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